Cas no 29307-60-6 (Genipin 1-β-D-gentiobioside)

Genipin 1-β-D-gentiobioside Properties

Names and Identifiers

• Cyclopenta[c]pyran-4-carboxylicacid, 1-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-1,4a,5,7a-tetrahydro-7-(hydroxymethyl)-,methyl ester, (1S,4aS,7aS)-
• Genipin 1-gentiobioside
• Genipin-1-b-D-gentiobioside
• Cyclopenta[c]pyran-4-carboxylicacid, 1-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-1,4a,5,7a-tetrahydro-7-(hydroxymethyl
• Cyclopenta[c]pyran-4-carboxylicacid, 1-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-1,4a,5...
• genipin-1-β-D-gentiobioside
• GBGB
• genipingentiobioside
• Genipin 1-beta-gentiobioside
• Genipin 1-
• A-D-gentiobioside
• 0NI5399RDZ
• Genipin-1-beta-D-gentiobioside
• methyl (1S,4aS,7aS)-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• genipin gentiobioside
• Genipin-gentiobioside
• C23H34O15
• Genipin 1-β-D-gentiobioside
• CHEMBL504969
• s3270
• CS-0018599
• AC-34358
• Genipin 1-o-beta-D-gentiobioside
• UNII-0NI5399RDZ
• MFCD12031626
• F17696
• NCGC00347524-02
• Q27149871
• GENIPIN 1-.BETA.-GENTIOBIOSIDE
• HY-N2094
• Genipin 1-b-D-gentiobioside
• Methyl (1S,4aS,7aS)-7-(hydroxymethyl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• GENIPIN 1-O-GENTIOBIOSIDE
• MS-30068
• Genipin 1-b-gentiobioside
• AKOS032946013
• DTXSID50183554
• A924149
• 29307-60-6
• CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 1-((6-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-1,4A,5,7A-TETRAHYDRO-7-(HYDROXYMETHYL)-, METHYL ESTER, (1S,4AS,7AS)-
• CHEBI:80829
• Genipin 1-beta-D-gentiobioside
• GENIPIN 1-O-.BETA.-D-GENTIOBIOSIDE
• Genipin 1-gentiobioside; Genipin 1--gentiobioside; Genipin gentiobioside
• Cyclopenta(c)pyran-4-carboxylic acid, 1-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-1,4a,5,7a-tetrahydro-7-(hydroxymethyl)-, methyl ester, (1R-(1alpha,4aalpha,7aalpha))-
• C16965
• Genipin 1--D-gentiobioside
• Genipin-1-O-gentiobioside
• GENIPIN 1-.BETA.-D-GENTIOBIOSIDE
• Genipin 1-β-gentiobioside
• genipin 1-O-beta-D-isomaltoside
• DA-63734
• +Expand

• InChIKey： FYZYXYLPBWLLGI-AUOPOVQUSA-N
• Inchi： 1S/C23H34O15/c1-33-20(32)10-6-34-21(13-8(4-24)2-3-9(10)13)38-23-19(31)17(29)15(27)12(37-23)7-35-22-18(30)16(28)14(26)11(5-25)36-22/h2,6,9,11-19,21-31H,3-5,7H2,1H3/t9-,11-,12-,13-,14-,15-,16+,17+,18-,19-,21+,22-,23+/m1/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O1)O[H])O[H])O[H])[C@@]1([H])[C@]2([H])C(C([H])([H])O[H])=C([H])C([H])([H])[C@]2([H])C(C(=O)OC([H])([H])[H])=C([H])O1

Computed Properties

• Exact Mass: 550.18977g/mol
• Surface Charge: 0
• XLogP3: -4.5
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 9
• Monoisotopic Mass: 550.18977g/mol
• Monoisotopic Mass: 550.18977g/mol
• Topological Polar Surface Area: 234Ų
• Heavy Atom Count: 38
• Complexity: 894
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 550.5

Experimental Properties

• LogP: -4.40490
• PSA: 234.29000
• Refractive Index: 1.647
• Boiling Point: 835.3°Cat760mmHg
• Melting Point: No data available
• Flash Point: 281°C
• Solubility: Dissolution (55 g/l) (25 º C),
• Color/Form: White powder
• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Iridoids